N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-4-(trifluoromethoxy)benzamide

• IUPAC Name: N-[2-(furan-2-yl)-2-hydroxy-2-thiophen-2-ylethyl]-4-(trifluoromethoxy)benzamide
• InChI: InChI=1S/C18H14F3NO4S/c19-18(20,21)26-13-7-5-12(6-8-13)16(23)22-11-17(24,14-3-1-9-25-14)15-4-2-10-27-15/h1-10,24H,11H2,(H,22,23)
• InChI Key: ZZKQVQLFNBEXSM-UHFFFAOYSA-N
• Canonical SMILES: C1=COC(=C1)C(CNC(=O)C2=CC=C(C=C2)OC(F)(F)F)(C3=CC=CS3)O
• Molecular Formula: C18H14F3NO4S
• Molecular Weight: 397.4 g/mol
• CAS No.: 2034484-74-5

Description

N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-4-(trifluoromethoxy)benzamide is a useful research compound. Its molecular formula is C18H14F3NO4S and its molecular weight is 397.37. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• Studies have explored the synthesis of compounds with furan and thiophene structures, highlighting their potential in creating new materials with specific chemical properties. For example, the synthesis of 5,6‐dihydrothieno(and furo)pyrimidines bearing an active methine group at the 4‐position offers insights into chemical reactions that could be relevant for the compound (Maruoka, Yamagata, & Yamazaki, 2001).

Electrochromic and Conducting Polymers

• Research into bis(2-(3,4-ethylenedioxy)thiophene)-based monomers for electrochromic conducting polymers demonstrates the utility of thiophene derivatives in developing materials with significant electroactive properties, potentially indicating applications for similar compounds in electronic devices (Sotzing, Reynolds, & Steel, 1996).

Pharmacological Research

• While the direct pharmacological applications of N-(2-(furan-2-yl)-2-hydroxy-2-(thiophen-2-yl)ethyl)-4-(trifluoromethoxy)benzamide are not mentioned, research on structurally related compounds, such as benzofurans and their estrogen receptor affinity and cytostatic activity, suggests potential areas of biomedical research that could be relevant (Erber, Ringshandl, & von Angerer, 1991).

Photoinduced Reactions

• Studies on the photoinduced direct oxidative annulation of furan and thiophene derivatives highlight the potential for such compounds in synthesizing polyheterocyclic structures through light-mediated reactions, which could be an area of interest for further chemical exploration of the specified compound (Zhang et al., 2017).

Mechanism of Action

Without specific context, it’s hard to predict the mechanism of action of this compound. If it’s a drug, its mechanism would depend on its interactions with biological targets. If it’s a reagent, its mechanism would depend on the specific reactions it’s used in.

Future Directions

The future research directions for this compound would depend on its applications. If it’s a novel compound, it might be interesting to study its synthesis, properties, and potential uses.